[1-(3-cyclohexen-1-ylmethyl)-3-piperidinyl]methanol

• IUPAC Name: [1-(cyclohex-3-en-1-ylmethyl)piperidin-3-yl]methanol
• InChI: InChI=1S/C13H23NO/c15-11-13-7-4-8-14(10-13)9-12-5-2-1-3-6-12/h1-2,12-13,15H,3-11H2
• InChI Key: ZTSREBCMQWCTRO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2CCC=CC2)CO
• Molecular Formula: C13H23NO
• Molecular Weight: 209.33 g/mol

Description

[1-(3-cyclohexen-1-ylmethyl)-3-piperidinyl]methanol is a chemical compound that is commonly used in scientific research. It is a type of piperidine derivative that has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of [1-(3-cyclohexen-1-ylmethyl)-3-piperidinyl]methanol is not fully understood. However, it is believed to act as a modulator of neurotransmitter release in the central nervous system. It may also interact with opioid receptors, which are involved in the regulation of pain and addiction.
Biochemical and Physiological Effects:
[1-(3-cyclohexen-1-ylmethyl)-3-piperidinyl]methanol has been found to have a wide range of biochemical and physiological effects. It has been shown to modulate the release of neurotransmitters such as dopamine, serotonin, and norepinephrine. It has also been found to have analgesic and anti-inflammatory effects, as well as anti-addictive effects.

Advantages and Limitations for Lab Experiments

One advantage of using [1-(3-cyclohexen-1-ylmethyl)-3-piperidinyl]methanol in lab experiments is that it is a relatively stable compound that can be easily synthesized. It is also readily available from commercial sources. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many future directions for research involving [1-(3-cyclohexen-1-ylmethyl)-3-piperidinyl]methanol. One area of research could focus on the development of new drugs based on this compound. Another area of research could focus on further understanding its mechanism of action and its role in the central nervous system. Additionally, research could be conducted to investigate its potential use in the treatment of pain, inflammation, and addiction.

Synthesis Methods

The synthesis of [1-(3-cyclohexen-1-ylmethyl)-3-piperidinyl]methanol involves the reaction of cyclohexenylmethylamine with formaldehyde and hydrogen gas. This reaction produces the desired compound along with water as a byproduct. The reaction is typically carried out under high pressure and high temperature conditions.

Scientific Research Applications

[1-(3-cyclohexen-1-ylmethyl)-3-piperidinyl]methanol has a wide range of scientific research applications. It has been found to be useful in the study of the central nervous system, including the study of neurotransmitters and their receptors. It has also been used in the study of pain and inflammation, as well as in the study of addiction and drug abuse.